Cas no 3962-66-1 (Estr-5(10)-ene-3,17-dione)

• Product Name: Estr-5(10)-ene-3,17-dione
• CAS No: 3962-66-1
• Molecular Formula: C₁₈H₂₄O₂
• Molecular Weight: 272.38196
• MDL: MFCD00271641
• CID: 44617
• PubChem ID: 107484

Estr-5(10)-ene-3,17-dione Properties

Names and Identifiers

• Estr-5(10)-ene-3,17-dione
• 1,2,3,6-Tetrahydro-3,6-methanophthalic anhydride
• 19-nor-5(10)-androstene-3,17-dione
• 19-Norandrost-5(10)-ene-3,17-dione
• BENZENE-1,4-DIBORONIC ACID
• Iso-Nad
• DTXSID30960224
• UNII-2BH05A59TG
• (1S,10R,11S,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-2(7)-ene-5,14-dione
• AKOS015896290
• EINECS 223-564-1
• NS00050073
• RORYLAUXKSWMQL-CBZIJGRNSA-N
• Oestr-5(10)-ene-3,17-dione
• Q-102803
• GS-6093
• (3aS,3bS,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,6H,7H,8H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
• H10480
• 2BH05A59TG
• SCHEMBL2767885
• 3962-66-1
• 19-Nor-androst-5(10)-ene-3,17-dione; (8R,9S,13S,14S)-13-Methyl-6,7,8,9,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,4H)-dione
• Estr-5(10)-ene-3,17-dione (1.0mg/ml in Acetonitrile)
• DTXCID301388086

• MDL： MFCD00271641
• InChIKey： RORYLAUXKSWMQL-CVYDXHPNSA-N
• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h14-16H,2-10H2,1H3/t14-,15-,16+,18+/m1/s1
• SMILES： C[C@@]12CC[C@@H]3C4=C(CC[C@@H]3[C@@H]2CCC1=O)CC(=O)CC4

Computed Properties

• Exact Mass: 272.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 272.178
• Heavy Atom Count: 20
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 3.84140
• PSA: 34.14000
• Refractive Index: 1.555
• Boiling Point: 427.5 °C at 760 mmHg
• Melting Point: 145-150°C
• Flash Point: 159.7 °C
• Specific Rotation: +280° (CHCl3)
• Density: 1.13

Estr-5(10)-ene-3,17-dione Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Estr-5(10)-ene-3,17-dione Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids